N~2~-benzyl-N~1~-(4-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-3-15-9-11-17(12-10-15)19-18(21)14-20(24(2,22)23)13-16-7-5-4-6-8-16/h4-12H,3,13-14H2,1-2H3,(H,19,21)
• InChI Key: QRSAEPVBPMIRRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N2-benzyl-N1-(4-ethylphenyl)-N2-(methylsulfonyl)glycinamide involves complex organic reactions, often requiring specific conditions for the desired outcomes. For example, the use of S-(4-methoxyphenyl) benzenethiosulfinate (MPBT) combined with trifluoromethanesulfonic anhydride forms a powerful system for generating glycosyl triflates from thioglycosides, highlighting a method that could be adapted for synthesizing related compounds (Crich & Smith, 2000).

Molecular Structure Analysis

Studies on compounds with similar structural features to N2-benzyl-N1-(4-ethylphenyl)-N2-(methylsulfonyl)glycinamide reveal detailed insights into their molecular structure. For instance, ethyl-N-[(p-Cl-benzylidene)-4-oxo-2-imidazolidyl]glycinate hydrochloride's structure has been thoroughly reported, providing a basis for understanding how small changes in molecular structure can impact overall molecular behavior and interaction (Karolak‐Wojciechowska, Mrozek, & Kieć‐Kononowicz, 2000).

Chemical Reactions and Properties

Research into related sulfonamide compounds demonstrates a variety of chemical reactions and properties, such as the rearrangement of N-acetoacetyl-p-methylsulfonylbenzenesulfonamide with alkali to form p-methylsulfonylphenylacetic acid, showing how sulfonamide derivatives undergo specific transformations under certain conditions (Dohmori, 1964).

Physical Properties Analysis

The physical properties of similar compounds are often characterized by techniques such as X-ray diffraction, FTIR, and NMR spectroscopy. These studies provide a comprehensive understanding of the physical dimensions, stability, and intermolecular interactions that compounds like N2-benzyl-N1-(4-ethylphenyl)-N2-(methylsulfonyl)glycinamide might exhibit.

Chemical Properties Analysis

The chemical properties of sulfonamide compounds have been extensively explored, showing a range of behaviors such as hydrolysis, enzymatic degradation, and reaction with various chemical agents. For example, the study on prodrug forms for the sulfonamide group indicates potential pathways for enhancing the chemical utility and biological activity of sulfonamide-based compounds (Larsen, Bundgaard, & Lee, 1988).